
Application Notes and Protocols for CP 376395
Intraperitoneal Injection

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CP 376395

Cat. No.: B1663366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP 376395 is a potent, selective, and brain-penetrable antagonist of the Corticotropin-

Releasing Factor Receptor 1 (CRF1).[1] It is a valuable tool for investigating the role of the

CRF system in stress, anxiety, depression, and other neurological and metabolic disorders.

These application notes provide detailed protocols for the intraperitoneal (i.p.) administration of

CP 376395 in preclinical research models, along with relevant pharmacological data.

Pharmacological Data
CP 376395 acts as an allosteric antagonist at the CRF1 receptor.[2] It exhibits high selectivity

for the human CRF1 receptor subtype over the CRF2 receptor.[1] While specific

pharmacokinetic parameters for the intraperitoneal route are not readily available in published

literature, the compound is known to be orally active and brain-penetrable.[2]
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Parameter Value Species/System

Ki for CRF1 Receptor 12 nM Human

Ki for CRF2 Receptor >10,000 nM Human

Functional Activity

Fully antagonizes oCRF-

stimulated adenylate cyclase

activity

Rat cerebral cortex and human

CRF1 receptors

In Vivo Activity
Animal Model Dosing (i.p.) Observed Effects

Male B6 Mice 10-20 mg/kg

Attenuation of water and food

intake, increased sucrose

intake, attenuation of EtOH

intake.[1]

Experimental Protocols
Formulation of CP 376395 for Intraperitoneal Injection
A common method for preparing a suspension of CP 376395 suitable for intraperitoneal

injection involves the use of a vehicle containing DMSO, PEG300, Tween-80, and saline.[1]

Materials:

CP 376395 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes or vials
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Pipettes and sterile tips

Protocol for a 2.5 mg/mL Suspension:[1]

Prepare a Stock Solution: Prepare a 25 mg/mL stock solution of CP 376395 in DMSO.

Vehicle Preparation: In a sterile tube, combine the following in the specified order, ensuring

thorough mixing after each addition:

400 µL of PEG300

50 µL of Tween-80

Add CP 376395 Stock: To the vehicle mixture, add 100 µL of the 25 mg/mL CP 376395 stock

solution in DMSO. Mix thoroughly by vortexing.

Final Dilution: Add 450 µL of sterile saline to the mixture to achieve a final volume of 1 mL.

Final Suspension: Vortex the solution thoroughly to ensure a uniform suspension. The final

concentration will be 2.5 mg/mL. This suspension is suitable for both oral and intraperitoneal

administration.[1]

Note: It is recommended to prepare this formulation fresh on the day of use. If precipitation

occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

Intraperitoneal Injection Protocol (Mouse)
This protocol provides a general guideline for the intraperitoneal injection of CP 376395 in

mice. All procedures should be performed in accordance with institutional animal care and use

committee (IACUC) guidelines.

Materials:

Prepared CP 376395 suspension

Appropriately sized syringes (e.g., 1 mL)

Sterile needles (e.g., 27-30 gauge)
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70% Ethanol or other suitable disinfectant

Animal scale

Procedure:

Dose Calculation: Weigh the mouse to determine the accurate injection volume based on the

desired dose (e.g., 10-20 mg/kg) and the concentration of the prepared suspension (2.5

mg/mL).

Animal Restraint: Gently but firmly restrain the mouse. One common method is to scruff the

loose skin over the neck and shoulders with the non-dominant hand, and secure the tail.

Positioning: Turn the restrained mouse so that its abdomen is facing upwards, with the head

tilted slightly downwards.

Injection Site Identification: The preferred injection site is the lower right quadrant of the

abdomen. This location helps to avoid puncturing the cecum, bladder, or other vital organs.

Injection:

Wipe the injection site with 70% ethanol.

Insert the needle at a 15-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or organ (no blood or

colored fluid should appear in the syringe hub).

Slowly inject the calculated volume of the CP 376395 suspension.

Needle Withdrawal and Animal Recovery:

Withdraw the needle smoothly.

Return the mouse to its cage and monitor for any immediate adverse reactions.
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Caption: CP 376395 signaling pathway.

Experimental Workflow for In Vivo Administration
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Caption: Experimental workflow for CP 376395 i.p. injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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